N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C16H14N2O2S/c19-16(6-12-2-4-21-11-12)18-8-13-5-15(9-17-7-13)14-1-3-20-10-14/h1-5,7,9-11H,6,8H2,(H,18,19)
• InChI Key: XQPXILUAZHRGGE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CN=CC(=C2)CNC(=O)CC3=CSC=C3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-{[5-(Furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide, also known as NFPTA, is an organic compound with a wide range of applications in the scientific research field. It has been used in various studies and experiments, due to its unique properties and potential to provide insight into complex biochemical and physiological processes.

Scientific Research Applications

N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide has been used in a variety of scientific research applications, including the study of enzyme inhibition, protein-protein interactions, and drug design. It has also been used in the study of biochemical pathways involved in the regulation of gene expression and cellular metabolism.

Mechanism of Action

N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide has been shown to act as an inhibitor of various enzymes, including cytochrome P450, proteases, and phospholipases. It has also been shown to interact with various proteins, including G-protein coupled receptors and ion channels.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including inhibition of enzyme activity, modulation of protein-protein interactions, and modulation of gene expression. It has also been shown to have anti-inflammatory, anti-microbial, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide has several advantages for use in laboratory experiments, including its high solubility in aqueous solutions, its ability to interact with various proteins, and its low toxicity. However, it also has some limitations, including its relatively low potency and its limited availability.

Future Directions

The potential future directions for N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide research include further exploration of its enzyme inhibition and protein-protein interaction properties, as well as its potential use in drug design and drug delivery. In addition, further research into its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases, is also warranted. Finally, further development of its synthesis method could lead to improved availability and potency.

Synthesis Methods

N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-(thiophen-3-yl)acetamide can be synthesized through a two-step process involving the reaction of 5-bromopyridine with furan and thiophene, followed by the reaction of the resulting intermediate with acetic anhydride. This method has been widely used in the scientific research field, due to its simplicity and efficiency.